2-Chloro-N-(o-tolyl)nicotinamide
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Description
Scientific Research Applications
Synthesis and Biological Evaluation in CNS Active Agents
The synthesis of compounds involving 2-chloro-N-(2-methylphenyl)pyridine-3-carboxamide derivatives has been explored for their potential as central nervous system (CNS) active agents. Specifically, the synthesis of Schiff’s bases and 2-azetidinones has shown promising antidepressant and nootropic activities. The compounds synthesized using 2-azetidinones were investigated for their antidepressant activity and showed significant results in mouse models for evaluating nootropic activity. This highlights the potential of the 2-azetidinone skeleton as a viable structure for developing potent and safe CNS active agents for therapeutic use (Thomas et al., 2016).
Polymorphism and Molecular Modeling in Drug Design
Another application involves the study of concomitant polymorphism of a pyridine-2,6-dicarboxamide derivative in drug design. This research has been crucial in understanding how different polymorphic forms of a compound can affect its pharmacological properties. Experimental and molecular modeling studies on these compounds have provided insights into their antibacterial and catalytic activities, which are essential for the development of new drugs (Özdemir et al., 2012).
Development of Antimicrobial Agents
The structural framework of 2-chloro-N-(2-methylphenyl)pyridine-3-carboxamide has been utilized in the synthesis of new compounds with potent antimicrobial properties. Novel 2-imino-5-hydroxymethyl-8-methyl-2H-pyrano[2,3-c]pyridine-3-carboxamides demonstrated significant antibacterial and antifungal activities, showing potential as new antimicrobial agents (Zhuravel et al., 2005).
Synthesis of Polyamides and Polyimides
Research into the synthesis of aromatic polyamides and polyimides based on 2-chloro-N-(2-methylphenyl)pyridine-3-carboxamide derivatives has shown significant promise. These compounds have been used to develop new materials with excellent thermal stability and solubility in various solvents, making them suitable for various industrial applications (Yang & Lin, 1995).
Properties
IUPAC Name |
2-chloro-N-(2-methylphenyl)pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11ClN2O/c1-9-5-2-3-7-11(9)16-13(17)10-6-4-8-15-12(10)14/h2-8H,1H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NWVSQXIKMLXTOI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC(=O)C2=C(N=CC=C2)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.69 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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